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Compound Focus: 5-Methyl-2-heptene

CAS No.: 22487-87-2

Cat. No.: S1949050

Compound Identification and Properties

5-Methyl-2-heptene is an eight-carbon alkene that exists as distinct stereoisomers. The following table

summarizes its key identifiers and physical-chemical properties for analyst reference.

Table 1: Chemical Identification and Basic Properties of 5-Methyl-2-heptene

Property Description
CAS Number 22487-87-2 [1] [2]
(mixture)

CAS Number (cis-) 24608-84-2 [3]
Molecular Formula CsHie [4] [1] [3]

Molecular Weight 112.21 g/mol [1] [2]

IUPAC Name 5-methylhept-2-ene [2]
Physical State Clear, colorless liquid [1]
Density 0.73 g/mL [1]
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Property Description
Refractive Index 1.4140 - 1.4160 [1]
Flash Point 13 °C[1]

Hazard Statements  H225-H304 (Highly flammable liquid and vapor; May be fatal if swallowed and
enters airways) [1]

Experimental Protocol for GC-MS Analysis

Sample Preparation

e« Commercial Availability: 5-Methyl-2-heptene is commercially available as a cis- and trans- mixture
with a purity of 295.0% (GC) [1] [2].

e Sample Dilution: For GC-MS analysis, prepare a dilute solution (e.g., 10-100 ppm) in a suitable
volatile solvent such as hexane or dichloromethane. The high flammability of the compound
necessitates working in a fume hood away from ignition sources [1].

Instrumental Configuration and Method

This protocol is designed for a standard benchtop Single Quadrupole GC-MS system, which is well-suited
for this type of targeted analysis [5].

Table 2: Recommended GC-MS Instrumental Parameters

Parameter Setting

GC System Gas Chromatograph with split/splitless injector
Injector Temperature 250 °C

Carrier Gas Helium (He), constant flow mode [6]
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Parameter Setting

Injection Volume 1 pL (split mode, e.g., 10:1 split ratio)

| GC Column | Non-polar stationary phase is recommended. Examples from literature:

e Petrocol DH (150 m x 0.25 mm, 1.0 um) [6]

e Squalane (93 m x 0.25 mm) [6] | | Oven Program | Isothermal: 30 °C [6] or 40 °C [6] Temperature
Ramp: From 40 °C to 300 °C at 1 K/min [6] | | MS Transfer Line | 280 °C | | lon Source | Electron
lonization (EI) | | lon Source Temperature | 230 °C | | Mass Analyzer | Quadrupole | | Analysis
Mode | Full Scan (for method development/ID) or Selected lon Monitoring (SIM) (for sensitive
quantitation) [7] [5] |

Data Acquisition Modes

¢ Full Scan Mode: Use for initial method development and unknown screening. A typical mass range is
m/z 40-400. This generates a Total lon Chromatogram (TIC), where every ion within the scanned

range contributes to the signal [7].

¢ Selected lon Monitoring (SIM) Mode: For optimal sensitivity and selectivity in quantitative analysis,
monitor only specific, high-abundance fragment ions of 5-Methyl-2-heptene. SIM reduces
instrumental noise by ignoring all other masses, thereby significantly improving the signal-to-noise
(S/N) ratio [7].

Data Analysis and Interpretation

Retention Index Reference

Retention indices (RI) are crucial for compound identification. The following table compiles experimental

Kovats Retention Indices for the (E)-isomer of 5-Methyl-2-heptene from the NIST database.

Table 3: Experimentally Determined Retention Indices for (E)-5-Methyl-2-heptene [6]
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Active (Stationary) Retention Index .
Temperature (°C) Carrier Gas
Phase (R1)
Petrocol DH 30 774.4 H2
Squalane 30 766.5 He
Squalane 100 772.5 He
Squalane 55 772.5 He
Squalane 40 768.0 N2
Petrocol DH Temperature Ramp (40°C to 774 - 775 Not
300°C) Specified

Mass Spectral Interpretation

e Spectrum Acquisition: In EI mode, the vaporized analyte is ionized and typically fragments into
characteristic ions [7].

e Spectral Features: The mass spectrum will show a molecular ion peak (if stable), a base peak (the
tallest peak), and several fragment ions. The specific spectrum for 5-Methyl-2-heptene should be
confirmed by analyzing an authentic standard, but general principles apply:

o The molecular ion may be observed at m/z 112.
o The spectrum will exhibit a characteristic fragmentation pattern. Analysts should use the NIST
Mass Spectral Library for direct comparison and confirmation [4] [7].

o Data Analysis Workflow: The process from sample injection to final identification involves multiple

steps, which can be visualized in the following workflow.
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Quantitative Analysis

e Calibration: Use a series of standard solutions of known concentration to build a calibration curve.

¢ lon Selection: For SIM-based quantitation, select the base peak (most abundant ion) and 2-3 other
characteristic ions for confirmation. The peak area of the quantitation ion is proportional to the amount
of compound [7].
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e Confirmation: A compound is positively identified when it matches the authentic standard in both
retention time/index and mass spectral signature [7].

Concluding Remarks and Best Practices

This protocol provides a foundation for the reliable identification and quantification of 5-Methyl-2-heptene
using GC-MS. The combination of its specific retention index on non-polar columns and its unique mass

spectrum offers a high degree of confidence in analysis.

o Safety First: Always adhere to safety protocols due to the compound's high flammability [1].

¢ Quality Control: Include procedural blanks and quality control samples to ensure accuracy.

e Method Optimization: The parameters provided are a starting point. For specific applications, further
optimization of the temperature program and MS parameters may be necessary to achieve optimal

separation and sensitivity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1949050#gc-ms-analysis-of-5-methyl-2-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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